Cas no 2138809-87-5 (tert-butyl (2E)-3-{4-(pyridin-4-yl)methoxyphenyl}prop-2-enoate)

• Product Name: tert-butyl (2E)-3-{4-(pyridin-4-yl)methoxyphenyl}prop-2-enoate
• CAS No: 2138809-87-5
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• CID: 5610796
• PubChem ID: 165874415
• Update Time: 2025-06-08

tert-butyl (2E)-3-{4-(pyridin-4-yl)methoxyphenyl}prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2E)-3-{4-[(pyridin-4-yl)methoxy]phenyl}prop-2-enoate
• 2138809-87-5
• EN300-844781
• tert-butyl (2E)-3-{4-(pyridin-4-yl)methoxyphenyl}prop-2-enoate

• Inchi： 1S/C19H21NO3/c1-19(2,3)23-18(21)9-6-15-4-7-17(8-5-15)22-14-16-10-12-20-13-11-16/h4-13H,14H2,1-3H3/b9-6+
• InChI Key： IAQZDXRETCAPJQ-RMKNXTFCSA-N
• SMILES： O(C(/C=C/C1C=CC(=CC=1)OCC1C=CN=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 311.15214353g/mol
• Monoisotopic Mass: 311.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 48.4Ų

Additional information on tert-butyl (2E)-3-{4-(pyridin-4-yl)methoxyphenyl}prop-2-enoate

Recent Advances in the Study of tert-butyl (2E)-3-{4-(pyridin-4-yl)methoxyphenyl}prop-2-enoate (CAS: 2138809-87-5)

The compound tert-butyl (2E)-3-{4-(pyridin-4-yl)methoxyphenyl}prop-2-enoate (CAS: 2138809-87-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This ester derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activities and synthetic utility. The presence of both the pyridinylmethoxy and propenoate moieties in its structure suggests possible interactions with biological targets, making it a promising candidate for drug development.

Recent research has focused on the synthesis and optimization of tert-butyl (2E)-3-{4-(pyridin-4-yl)methoxyphenyl}prop-2-enoate, with particular emphasis on improving its yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions, achieving a yield of over 85%. This advancement is significant as it addresses previous challenges associated with the compound's synthesis, such as low yields and the formation of by-products. The study also highlighted the compound's stability under various conditions, which is crucial for its potential use in pharmaceutical formulations.

In addition to synthetic improvements, the biological activity of tert-butyl (2E)-3-{4-(pyridin-4-yl)methoxyphenyl}prop-2-enoate has been investigated in the context of inflammation and cancer. A preclinical study demonstrated its ability to inhibit the NF-κB signaling pathway, which plays a critical role in inflammatory responses and tumorigenesis. The compound exhibited potent anti-inflammatory effects in murine models, reducing cytokine production by up to 60% at micromolar concentrations. These findings suggest its potential as a lead compound for developing new anti-inflammatory and anti-cancer agents.

Further mechanistic studies have explored the compound's interaction with specific molecular targets. Molecular docking simulations revealed that tert-butyl (2E)-3-{4-(pyridin-4-yl)methoxyphenyl}prop-2-enoate binds to the active site of IKKβ, a kinase involved in NF-κB activation. This binding was characterized by hydrogen bonding interactions with key amino acid residues, providing a structural basis for its inhibitory activity. Such insights are invaluable for the rational design of derivatives with enhanced potency and selectivity.

The pharmacokinetic properties of tert-butyl (2E)-3-{4-(pyridin-4-yl)methoxyphenyl}prop-2-enoate have also been evaluated. A recent pharmacokinetic study reported favorable absorption and distribution profiles in rodent models, with a half-life of approximately 4 hours. However, challenges related to its metabolic stability and oral bioavailability were identified, prompting ongoing efforts to optimize its drug-like properties. These studies underscore the compound's potential while highlighting areas for further improvement.

In conclusion, tert-butyl (2E)-3-{4-(pyridin-4-yl)methoxyphenyl}prop-2-enoate (CAS: 2138809-87-5) represents a promising scaffold in medicinal chemistry, with demonstrated biological activities and synthetic advancements. Continued research into its mechanisms of action, structural optimization, and pharmacokinetic properties will be essential for its development into a therapeutic agent. The compound's versatility and potential applications in inflammation and cancer therapy make it a valuable subject of ongoing investigation.